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Compound of Interest

Neopentyl 4-
Compound Name:
bromobenzenesulfonate

Cat. No.: B173541

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling of Neopentyl
4-bromobenzenesulfonate (CAS No. 14248-15-8) in a laboratory setting. Adherence to these
guidelines is essential for ensuring the safety of all personnel and the integrity of research
outcomes. This potent organic compound necessitates careful handling due to its identified
hazards.

Hazard Assessment and Personal Protective
Equipment (PPE)

Neopentyl 4-bromobenzenesulfonate is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Due to these hazards, the following minimum PPE is mandatory when handling this compound.
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Hazard Data Summary

Identifier Neopentyl 4-bromobenzenesulfonate
CAS Number 14248-15-8

Molecular Formula C11H15BroO3s

Molecular Weight 307.21 g/mol [1]

Physical State Solid

GHS Hazard Statements H302, H315, H319, H335

Signal Word Warning

Recommended Personal Protective Equipment:

» Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are
recommended. Always inspect gloves for any signs of degradation or puncture before use.

o Eye and Face Protection: Chemical safety goggles are required at all times. In situations with
a higher risk of splashing, a face shield should be worn in addition to goggles.

» Skin and Body Protection: A standard laboratory coat must be worn and fully buttoned. For
tasks with a higher potential for exposure, consider a chemical-resistant apron.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood. If dust or aerosols are likely to be generated and a fume
hood is not available, a NIOSH-approved respirator with an organic vapor cartridge and a
particulate pre-filter is necessary.

Operational Plan for Safe Handling

The following step-by-step procedures are designed to minimize exposure and ensure safe
handling of Neopentyl 4-bromobenzenesulfonate throughout its lifecycle in the laboratory.

Caption: Workflow for the safe handling of Neopentyl 4-bromobenzenesulfonate.

Step 1: Receiving and Storage
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e Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.

e The storage area should be clearly labeled with the appropriate hazard warnings.
Step 2: Preparation and Weighing

» All weighing and preparation of solutions must be conducted in a certified chemical fume
hood to prevent inhalation of any dust or vapors.

o Use dedicated, clean spatulas and weighing boats.
e Ensure an eyewash station and safety shower are readily accessible.

Step 3: Experimental Use

Handle the compound in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.
Step 4: Spill Response

 In case of a small spill, and if you are trained to do so, carefully clean it up.

o Wear the appropriate PPE, including respiratory protection.

» For solid spills, gently sweep or scoop the material to avoid creating dust. Place itin a
labeled, sealed container for disposal.

» For solutions, absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite)
and place it in a sealed container for disposal.
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o For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Plan

Proper disposal of Neopentyl 4-bromobenzenesulfonate and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Solid Waste: Collect any unused Neopentyl 4-bromobenzenesulfonate and any grossly
contaminated disposable items (e.g., weighing boats, paper towels) in a dedicated, clearly
labeled hazardous waste container.

e Liquid Waste: Solutions containing Neopentyl 4-bromobenzenesulfonate should be
collected in a separate, labeled hazardous waste container for halogenated organic waste.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be placed in a designated hazardous waste bag.

Disposal Procedure:

» All waste must be disposed of through your institution's hazardous waste management
program.

e Do not dispose of Neopentyl 4-bromobenzenesulfonate down the drain or in the regular
trash.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

By adhering to these safety protocols, researchers can confidently and safely work with
Neopentyl 4-bromobenzenesulfonate, fostering a secure and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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